ethyl 4-[(6-oxo-1H-pyridazine-3-carbonyl)amino]benzoate
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Overview
Description
“Ethyl 4-[(6-oxo-1H-pyridazine-3-carbonyl)amino]benzoate” is a derivative of pyridazine, which is a heterocycle that contains two adjacent nitrogen atoms . Pyridazine and its derivatives have shown a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
Synthesis Analysis
The synthesis of pyridazine derivatives involves a variety of methods. For example, the synthesis of pyridazinium salts can be achieved from readily available phenylazosulfonates in a single reaction step via the formation of short-lived phenyldiazenes, which undergo a rapid cycloaddition to furans to give the desired products after elimination of water .Molecular Structure Analysis
The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions . These properties contribute to unique applications in molecular recognition .Chemical Reactions Analysis
Pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects . An aza-Diels-Alder reaction of 1,2,3-triazines with 1-propynylamines enables a highly regioselective synthesis of 6-aryl-pyridazin-3-amines in high yields under neutral conditions .Physical And Chemical Properties Analysis
The pyridazine ring is endowed with unique physicochemical properties that can render it an attractive heterocycle for drug design . These properties include inherent polarity, low cytochrome P450 inhibitory effects, and potential to reduce interaction of a molecule with the cardiac hERG potassium channel .Scientific Research Applications
Synthesis and Characterization in Antimicrobial Agents
Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, a related compound to ethyl 4-[(6-oxo-1H-pyridazine-3-carbonyl)amino]benzoate, has been utilized in the synthesis of new quinazolines. These compounds have shown potential as antimicrobial agents against a range of bacteria and fungi, including Escherichia coli, Staphylococcus aureus, and Candida albicans. This suggests potential applications of this compound in developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007).
Potential Monoamine Oxidase Inhibitors
In research exploring monoamine oxidase inhibitors, related compounds to this compound have been synthesized and studied for their monoamine oxidase inhibitory and anticonvulsant properties. This indicates a potential research direction for the subject compound in the field of neurological disorders and mental health (Misra, Dwivedi, & Parmar, 1980).
Herbicidal Activities
A related compound, 4-(3-Trifluoromethylphenyl)pyridazine, has been used to synthesize novel derivatives with herbicidal activities. These compounds have shown effectiveness in inhibiting chlorophyll and exhibiting herbicidal activities comparable to commercial herbicides. This suggests the potential of this compound in agricultural applications, particularly in herbicide development (Xu et al., 2008).
Cytotoxic Evaluation in Cancer Research
Compounds structurally related to this compound have been synthesized and evaluated for their cytotoxic effects against human cancer cell lines. This indicates a potential application of the subject compound in oncological research, particularly in the development of new cancer therapeutics (Mohi El-Deen, Anwar, & Hasabelnaby, 2016).
Novel Anti-Juvenile Hormone Agent
In entomological research, related compounds have been synthesized as novel anti-juvenile hormone agents. These agents have shown effects in inducing precocious metamorphosis in insect larvae, suggesting potential applications in pest control and insect growth regulation (Ishiguro et al., 2003).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 4-[(6-oxo-1H-pyridazine-3-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O4/c1-2-21-14(20)9-3-5-10(6-4-9)15-13(19)11-7-8-12(18)17-16-11/h3-8H,2H2,1H3,(H,15,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDQOTZIQAXIDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=NNC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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